Cas no 2228404-16-6 (1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol
• CAS No: 2228404-16-6
• MF: C₁₀H₁₂BrFO₃
• MW: 279.102886199951
• CID: 5858888
• PubChem ID: 165687191
• Update Time: 2025-07-18

1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2228404-16-6
• 1-(5-bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol
• EN300-1925843
• 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol

• Inchi： 1S/C10H12BrFO3/c1-14-9-4-6(11)3-7(8(13)5-12)10(9)15-2/h3-4,8,13H,5H2,1-2H3
• InChI Key： GNUSUDHHXZKWHU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CF)O)OC)OC

Computed Properties

• Exact Mass: 277.99538g/mol
• Monoisotopic Mass: 277.99538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol

Introduction to 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228404-16-6)

1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol, with the CAS number 2228404-16-6, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated aromatic ring, two methoxy substituents, and a fluorinated ethyl alcohol group. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and the exploration of new biological pathways.

The synthesis of 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol typically involves multi-step reactions, starting from readily available starting materials. The bromination and methylation steps are crucial for introducing the desired functional groups onto the aromatic ring. Subsequent fluorination and reduction steps are employed to form the final alcohol moiety. The synthetic route is designed to optimize yield and purity, ensuring that the compound meets the stringent quality standards required for pharmaceutical applications.

In recent years, 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of specific enzymes and receptors. For instance, research has shown that this compound exhibits promising inhibitory effects on certain kinases and proteases, which are implicated in various diseases such as cancer and neurodegenerative disorders. These findings have opened up new avenues for developing targeted therapies that can address unmet medical needs.

Beyond its enzymatic activity, 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol has also been investigated for its potential as a scaffold for drug conjugates. The presence of multiple functional groups allows for the attachment of various therapeutic payloads, enhancing the compound's versatility in drug delivery systems. This approach has been particularly useful in improving the pharmacokinetic properties and reducing side effects associated with traditional drug formulations.

In addition to its therapeutic applications, 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol has been utilized as a valuable tool in chemical biology research. Its unique structure enables it to serve as a probe for studying protein-protein interactions and signaling pathways. By selectively binding to specific targets, this compound can provide insights into the molecular mechanisms underlying various biological processes, contributing to a deeper understanding of disease etiology.

The safety profile of 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol has also been evaluated through preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, 1-(5-Bromo-2,3-dimethoxyphenyl)-2-fluoroethan-1-ol (CAS No. 2228404-16-6) represents an important molecule with significant potential in both pharmaceutical and chemical biology research. Its unique structural features and multifaceted biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play a pivotal role in the discovery of new therapeutic agents and the elucidation of complex biological mechanisms.